Cas no 105264-20-8 (3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid)

• Product Name: 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid
• CAS No: 105264-20-8
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD03856011
• CID: 842543
• PubChem ID: 3245144
• Update Time: 2025-06-24

3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid
• 1H-Pyrrole-1-acetic acid, alpha-(phenylmethyl)-
• 105264-20-8
• AKOS016346961
• F3310-0306
• SR-01000103516
• 3-phenyl-2-pyrrol-1-ylpropanoic acid
• STK662395
• BBL020379
• HMS1378I12
• SCHEMBL18258615
• CCG-200888
• 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid, AldrichCPR
• VS-07100
• AR-360/12286089
• (S)-3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid
• ChemDiv2_003356
• 3-phenyl-2-(pyrrol-1-yl)propanoic acid
• MFCD08752781
• AKOS000147053
• Propionic acid, 3-phenyl-2-(pyrrol-1-yl)-
• HMS2283F10
• SB48074
• EN300-302480
• 3-Phenyl-2-(1H-pyrrol-1-yl)propanoicacid
• MLS000047194
• DB-339489
• 46687-57-4
• DTXSID80874408
• A1-04729
• 3-Phenyl-2-(1-pyrrolyl)propanoic acid
• 3-Phenyl-2-pyrrol-1-yl-propionic acid
• CHEMBL1449384
• SR-01000103516-1
• SSUGRWDGXQIOME-UHFFFAOYSA-N
• SB62973
• benzyl-N-pyrrolylacetic acid
• SMR000033205

• MDL： MFCD03856011
• Inchi： 1S/C13H13NO2/c15-13(16)12(14-8-4-5-9-14)10-11-6-2-1-3-7-11/h1-9,12H,10H2,(H,15,16)
• InChI Key： SSUGRWDGXQIOME-UHFFFAOYSA-N
• SMILES： OC(C(CC1C=CC=CC=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid

Introduction to 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid (CAS No. 105264-20-8) and Its Emerging Applications in Chemical Biology

3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid, identified by the chemical abstracts service number 105264-20-8, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a phenyl ring conjugated with a propanoic acid moiety and an embedded pyrrole ring, presents a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in medicinal chemistry. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets, making it an attractive scaffold for developing novel therapeutic agents.

The pyrrole moiety, a five-membered nitrogen-containing heterocycle, is well-documented for its role in various bioactive molecules. Pyrroles are frequently found in natural products and have been extensively studied for their pharmacological properties. For instance, they are key structural components of heme groups in hemoglobin and myoglobin, and certain pyrrole derivatives exhibit antimicrobial, antiviral, and anti-inflammatory activities. The incorporation of a pyrrole ring into 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid not only enhances its structural complexity but also opens up possibilities for exploring its biological effects through modulating the conformation and electronic properties of the molecule.

Furthermore, the phenyl group in this compound contributes to its hydrophobicity and potential for π-stacking interactions with biological targets. Phenyl rings are ubiquitous in drug molecules due to their ability to engage in hydrophobic interactions and π-cation interactions, which can significantly influence binding affinity and selectivity. The combination of a phenyl ring with a pyrrole ring in 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid creates a versatile scaffold that can be further modified to optimize its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with increasing accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. In the case of 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid, computational studies have suggested that it may interact with enzymes and receptors involved in inflammatory pathways. Specifically, the pyrrole ring has been predicted to form hydrogen bonds with polar residues, while the phenyl group may engage in hydrophobic interactions with aromatic residues on the target protein surface.

The propanoic acid moiety at the C2 position of 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid adds another layer of functionality that can be exploited for drug design. Carboxylic acids are known to participate in various biochemical reactions, including esterification, amidation, and coordination with metal ions. These properties make them valuable for modulating the solubility, stability, and metabolic fate of drug candidates. Additionally, carboxylic acids can serve as anchors for further derivatization, allowing chemists to explore a wide range of structural modifications.

In light of these structural features, researchers have begun investigating the potential applications of 3-Phenyl-2-(1H-pyrrol-1-yl)propanoic acid in several therapeutic areas. One particularly promising area is inflammation research. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and cytokines. Small molecules that can modulate these pathways have significant therapeutic potential. Preliminary studies suggest that derivatives of 3-Phenyl-2-(1H-pyrrol-1-y)propanoic acid may inhibit key enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX). These enzymes are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to inflammation and pain.

Another area of interest is the potential use of 3-Phenyl-2-(1H-pyrrol-l)-ylopropanoic acid in neurodegenerative diseases. The brain is particularly sensitive to oxidative stress, which can lead to neuronal damage and contribute to conditions such as Alzheimer's disease and Parkinson's disease. Pyrrole derivatives have shown neuroprotective properties in several preclinical studies by scavenging reactive oxygen species (ROS) and inhibiting pro-inflammatory pathways. Given the structural features of 3-\[Phenyl\]-\[2\]-(\[lH-pyrrol-l\]-\[l]-ylo)\[propanoic\] \[acid] , it is conceivable that this compound or its derivatives could exhibit similar neuroprotective effects.

The compound's potential role in cancer therapy is also being explored. Cancer cells often exhibit altered metabolic pathways that contribute to their growth and survival. Targeting these pathways has emerged as a viable strategy for cancer treatment. For instance, certain pyrrole derivatives have been shown to inhibit tyrosine kinases, which are overexpressed in many cancer cells and play a critical role in tumor proliferation and angiogenesis. The presence of both phenyl and pyrrole rings in \*\*3-\[Phenyl\]-\[2\]-(\[lH-pyrrol-l\]-\[l]-ylo)\[propanoic\] \*\* \*\*acid\) suggests that it may interact with similar targets or even engage in multitarget inhibition.

Recent studies have also highlighted the importance of scaffold hopping—the process of modifying the core structure of a lead compound—in drug discovery programs. Scaffold hopping allows chemists to explore new chemical spaces while retaining key pharmacophoric elements that confer biological activity. \*\*3-\[Phenyl\]-\[2\]-(\[lH-pyrrol-l\]-\[l]-ylo)\[propanoic\] \*\* \*\*acid\) provides an excellent starting point for scaffold hopping due to its unique combination of structural features. By introducing variations at different positions on the molecule—such as replacing or extending the phenyl ring or modifying the pyrrole ring—researchers can generate libraries of compounds with diverse pharmacological profiles.

The synthesis of \*\*3-\[Phenyl\]-\[2\]-(\[lH-pyrrol-l\]-\[l]-ylo)\[propanoic\] \*\* \*\*acid\) has been achieved through multiple synthetic routes, each offering distinct advantages depending on scalability and purity requirements. One common approach involves condensation reactions between appropriately substituted phenols or benzaldehydes with pyrroles followed by carboxylation at the C2 position using methods such as Grignard reactions or transesterification protocols. These synthetic strategies have allowed researchers to produce sufficient quantities of \*\*3-\[Phenyl\]-\[2\]-(\[lH-pyrrol-l\]-\[l]-ylo)\[propanoic\] \*\* \*\*acid\) for further biological evaluation.

In conclusion, 3-\[Phenyl\]-\[2\]-(\[lH-pyrrol-l\]-\[l]-ylo)\[propanoic\] \*\* \*\*acid(CAS No.\*\* 105264\-20\-8) is a structurally fascinating compound with significant potential applications across multiple therapeutic areas\. Its unique combination of pharmacophoric elements—comprising a phenyl ring conjugated with a propanoic acid moiety and an embedded pyrrole ring—makes it an attractive scaffold for drug discovery\. Recent studies suggest that derivatives of this compound may exhibit anti-inflammatory,\ neuroprotective,\and anticancer activities\. As research continues to uncover new biological functions associated with pyrrole derivatives,\ compounds like 3-\[Phenyl\-]\ [2\-](\_ 1\_ H\-pyrroly\- 1\- yl\-)\ [propanoic\-]\ [acid ] are poised to play an important role in future therapeutic developments\. Further exploration into its pharmacological properties will undoubtedly yield valuable insights into its potential as a lead compound or building block for novel drugs.